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Compound of Interest

Compound Name:
4-Amino-3-chloro-5-methylbenzoic

acid

Cat. No.: B116018 Get Quote

Introduction

Substituted aminobenzoic acids are a critical class of intermediates in the synthesis of a wide

range of agrochemicals. While the direct application of 4-Amino-3-chloro-5-methylbenzoic
acid in major commercial agrochemicals is not extensively documented in publicly available

literature, its structural isomer, 2-amino-5-chloro-3-methylbenzoic acid, serves as a pivotal

building block for one of the world's leading insecticides, chlorantraniliprole. This document will

provide a detailed overview of the application of 2-amino-5-chloro-3-methylbenzoic acid in the

synthesis of chlorantraniliprole as a representative example of the utility of this class of

compounds. Furthermore, we will explore the synthesis of these key intermediates.

Structural Isomers and Their Relevance
It is crucial to distinguish between the two isomers: 4-Amino-3-chloro-5-methylbenzoic acid
and 2-amino-5-chloro-3-methylbenzoic acid. While they share the same molecular formula, the

arrangement of their functional groups on the benzene ring differs, leading to distinct chemical

properties and reactivities that dictate their roles in complex syntheses.
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4-Amino-3-chloro-5-methylbenzoic acid 2-amino-5-chloro-3-methylbenzoic acid

4-Amino-3-chloro-5-methylbenzoic acid
(CAS: 157069-52-8)

Limited documented direct use in major agrochemicals.

2-amino-5-chloro-3-methylbenzoic acid
(CAS: 20776-67-4)

Key intermediate in Chlorantraniliprole synthesis.

Structural Isomers

2-amino-3-methylbenzoic acid

2-amino-5-chloro-3-methylbenzoic acid

Chlorination

Chlorinating Agent
(e.g., Chlorine gas, N-chlorosuccinimide)

Solvent
(e.g., 1,2-dichloroethane, DMF)
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Key Intermediates

Reagents & Conditions

2-amino-5-chloro-N,3-dimethylbenzamide

3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

Chlorantraniliprole

Methanesulfonyl chloride

3-Picoline (base)

Coupling AgentPropionitrile (solvent)

Temperature: -5 to 0 °C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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